![molecular formula C23H17FN2O2 B4760484 2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide](/img/structure/B4760484.png)
2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide
Overview
Description
2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide, also known as Compound A, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of 2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide A is not fully understood. However, it has been suggested that this compound A may exert its therapeutic effects by modulating the activity of various signaling pathways, including the NF-κB and MAPK pathways. In one study, this compound A was found to inhibit the activation of NF-κB and MAPK pathways in macrophages, leading to the downregulation of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound A has been shown to have various biochemical and physiological effects. In one study, this compound A was found to inhibit the activity of histone deacetylases (HDACs), leading to the upregulation of genes involved in apoptosis and cell cycle arrest. Moreover, this compound A has also been shown to inhibit the activity of DNA methyltransferases (DNMTs), leading to the demethylation of tumor suppressor genes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide A for lab experiments is its high potency and specificity. Moreover, this compound A is readily available and can be synthesized using various methods. However, one of the limitations of this compound A is its poor solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide A. One of the potential applications of this compound A is in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, this compound A may also have potential applications in the treatment of cancer and viral infections. Additionally, further studies are needed to elucidate the mechanism of action of this compound A and to optimize its pharmacokinetic properties for clinical use.
Conclusion
In conclusion, this compound, also known as this compound A, is a novel small molecule compound that has potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the therapeutic potential of this compound A and to optimize its pharmacokinetic properties for clinical use.
Scientific Research Applications
2-(3-benzoyl-1H-indol-1-yl)-N-(4-fluorophenyl)acetamide A has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In one study, this compound A was found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages. In another study, this compound A was found to inhibit the growth of breast cancer cells by inducing apoptosis. Moreover, this compound A has also been shown to have anti-viral activity against the Zika virus.
properties
IUPAC Name |
2-(3-benzoylindol-1-yl)-N-(4-fluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17FN2O2/c24-17-10-12-18(13-11-17)25-22(27)15-26-14-20(19-8-4-5-9-21(19)26)23(28)16-6-2-1-3-7-16/h1-14H,15H2,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHBESLLOYCGAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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